Cas no 23693-85-8 (1-Aziridinepropanoicacid, 1,1-dimethylethyl ester)

• Product Name: 1-Aziridinepropanoicacid, 1,1-dimethylethyl ester
• CAS No: 23693-85-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 287649
• PubChem ID: 282509
• Update Time: 2025-04-19

1-Aziridinepropanoicacid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinepropanoicacid, 1,1-dimethylethyl ester
• tert-butyl 3-(aziridin-1-yl)propanoate
• AC1L5WMG
• AC1Q5XLL
• AG-K-94940
• AR-1L6019
• CTK4F2051
• NSC136010
• NSC-136010
• TERT-BUTYL 3-AZIRIDIN-1-YLPROPANOATE
• 23693-85-8
• DTXSID00300330

• Inchi： 1S/C9H17NO2/c1-9(2,3)12-8(11)4-5-10-6-7-10/h4-7H2,1-3H3
• InChI Key： ADBQTOTXSWCHJX-UHFFFAOYSA-N
• SMILES： O(C(CCN1CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 221.7°Cat760mmHg
• Flash Point: 84.3°C
• Refractive Index: 1.471
• PSA: 29.31
• LogP: 0.97170